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Compound of Interest

Compound Name: Latrunculin M

Cat. No.: B1674545

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Latrunculin M, a marine-derived toxin that
disrupts microfilament organization. Adherence to these procedural, step-by-step instructions is
critical for minimizing environmental impact and maintaining a safe research environment.

Latrunculin M should be treated as hazardous waste and disposed of through a licensed
chemical waste management service.[1] Under no circumstances should it be discharged into
sewer systems or otherwise allowed to contaminate water, foodstuffs, or animal feed.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.[2] All handling of Latrunculin M should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of any aerosols.[1][2]

Step-by-Step Disposal Protocol for Latrunculin M

The following protocol outlines the necessary steps for the safe disposal of Latrunculin M
waste, including contaminated labware and unused solutions.

e Segregation of Waste:
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o Collect all waste materials contaminated with Latrunculin M, including unused solutions,
contaminated media, pipette tips, gloves, and empty vials.

o Do not mix Latrunculin M waste with other incompatible chemical waste.[3][4]

e Waste Collection and Labeling:

o Use a designated, leak-proof, and chemically compatible hazardous waste container.[3][4]
[5] Plastic containers are often preferred.[5]

o Clearly label the waste container with "Hazardous Waste," the chemical name
"Latrunculin M," and any other identifiers required by your institution's Environmental
Health and Safety (EHS) department.[5]

o Storage of Waste:

o Keep the hazardous waste container securely closed at all times, except when adding
waste.[3][5][6]

o Store the container in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[3][5] This area should be inspected weekly
for any signs of leakage.[3]

o Disposal of Empty Containers:

o A container that has held Latrunculin M is considered "empty" only after it has been triple-
rinsed with a solvent capable of removing the residue.[4][6]

o The rinsate from this process must be collected and treated as hazardous waste, and
added to your designated Latrunculin M waste container.[4]

o Once triple-rinsed, deface all chemical labels on the empty container before disposing of it
as regular trash.[6]

» Arranging for Final Disposal:

o Contact your institution's EHS or hazardous waste management office to schedule a
pickup for the collected Latrunculin M waste.[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Do not attempt to dispose of the waste through incineration or other methods on your own.
Final disposal should be conducted by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[1]

Key Data for Latrunculin M and Related Compounds

While specific quantitative disposal limits for Latrunculin M are not readily available, the
following table summarizes key information for related latrunculins to inform safe handling and

disposal decisions.

Property Latrunculin A Latrunculin B Latrunculin M
Molecular Formula C22H31NO59[1] C20H29NO5S C21H33NO59[7]
Molecular Weight 421.55 g/mol [1] 395.51 g/mol 411.55 g/mol [7]
CAS Number 76343-93-6[2] 76343-94-7 122876-49-7[7]

Harmful if swallowed, )
o N Should be considered
Causes skin irritation, Not classified as )
_ hazardous until further
Hazard Class Causes serious eye hazardous under ) o
L information is
irritation, May cause GHSJ8] )
_ o available[9]
respiratory irritation[2]

Powder: -20°C for 3
Storage Temperature -20°C[9] -20°C years, In solvent:
-80°C for 1 year[7]

Experimental Workflow for Latrunculin M Disposal

The following diagram illustrates the logical steps for the proper disposal of Latrunculin M
waste from a laboratory setting.
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Caption: Workflow for the safe disposal of Latrunculin M waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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